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Introduction

MHY 1485 is a potent, cell-permeable small molecule recognized for its function as an activator
of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase that governs
cell growth, proliferation, metabolism, and survival.[1][2][3] A primary consequence of mMTOR
activation by MHY 1485 is the potent inhibition of autophagy, a cellular process for degrading
and recycling cellular components. This inhibition occurs specifically through the suppression of
fusion between autophagosomes and lysosomes.[3][4][5] This guide provides an objective
comparison of the experimental outcomes of MHY1485 treatment in controlled laboratory
settings (in vitro) and within living organisms (in vivo), offering researchers and drug
development professionals a comprehensive overview supported by experimental data.

Mechanism of Action: mTOR Activation and
Autophagy Inhibition

MHY1485 functions by targeting the ATP-binding domain of mTOR, leading to the activation of
both mTORC1 and mTORC2 complexes.[3][6] This activation triggers a downstream signaling
cascade, most notably the phosphorylation of key substrates like the S6 ribosomal protein
(rpS6) and its kinase (S6K1).[2][7] The activation of mTOR signaling concurrently suppresses
autophagy. MHY1485 arrests the autophagic process at a late stage by preventing
autophagosomes from fusing with lysosomes to form autolysosomes, which results in an
accumulation of autophagic vacuoles within the cell.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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